Cas no 1869338-32-8 (3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide)
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide
- EN300-1140007
- 1869338-32-8
-
- Inchi: 1S/C9H14I2N4O/c1-2-3-13-6(9(12)16)4-15-5-14-7(10)8(15)11/h5-6,13H,2-4H2,1H3,(H2,12,16)
- InChI Key: FRYQMLDOQRDAKK-UHFFFAOYSA-N
- SMILES: IC1=C(N=CN1CC(C(N)=O)NCCC)I
Computed Properties
- Exact Mass: 447.92571g/mol
- Monoisotopic Mass: 447.92571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.9Ų
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140007-1.0g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140007-0.05g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1140007-0.1g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1140007-0.25g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1140007-0.5g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1140007-1g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1140007-2.5g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1140007-5g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 5g |
$3273.0 | 2023-10-26 | |
| Enamine | EN300-1140007-10g |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide |
1869338-32-8 | 95% | 10g |
$4852.0 | 2023-10-26 |
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide
Professional Introduction to 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide (CAS No. 1869338-32-8)
3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide, with the chemical identifier CAS No. 1869338-32-8, is a compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This molecule, featuring a unique structural motif, has been explored for its potential biological activities and its utility in the development of novel therapeutic agents. The presence of multiple iodine atoms and an imidazole ring makes it a particularly interesting candidate for further investigation.
The compound's structure consists of a propylamino group attached to a propanamide backbone, which is further linked to a 4,5-diiodo-1H-imidazole moiety. This particular arrangement of functional groups suggests that 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide may exhibit properties that are advantageous for drug design. Specifically, the diiodo-substituted imidazole ring could serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The imidazole scaffold is well-known for its role in numerous pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The introduction of iodine atoms into the imidazole ring can enhance the compound's reactivity, making it more amenable to further functionalization and allowing for the exploration of novel chemical entities.
One of the key areas where 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide shows promise is in the field of oncology. Iodinated imidazole derivatives have been extensively studied for their potential to interact with biological targets involved in cancer cell proliferation and survival. For instance, compounds containing diiodo-imidazole moieties have demonstrated activity against kinases and other enzymes that are overexpressed in tumor cells. The propylamino group in this compound may also contribute to its binding affinity by forming hydrogen bonds or other non-covalent interactions with biological targets.
Moreover, the propanamide moiety is a common feature in many bioactive molecules and can influence both the solubility and metabolic stability of the compound. By incorporating this group into the structure of 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide, researchers aim to enhance its pharmacokinetic properties, making it more suitable for therapeutic applications. This balance between structural complexity and functional diversity makes this compound an attractive candidate for further exploration.
Recent studies have also highlighted the importance of computational methods in the design and optimization of drug-like molecules. Molecular modeling techniques can be used to predict the binding modes of 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide to its target proteins, providing valuable insights into its potential biological activity. These computational approaches can complement experimental efforts by identifying promising derivatives for further testing.
In addition to its potential applications in oncology, 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide may also find utility in other therapeutic areas. For example, imidazole derivatives have been shown to exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or other essential metabolic pathways. The presence of iodine atoms could further enhance these effects by increasing the compound's reactivity towards microbial targets.
The synthesis of 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide presents unique challenges due to the need for precise functionalization of the imidazole ring. Advanced synthetic methodologies must be employed to ensure high yield and purity. Techniques such as cross-coupling reactions and palladium catalysis are often utilized to introduce the diiodo substituents at specific positions on the imidazole core. These synthetic strategies are critical for achieving the desired molecular architecture and optimizing the compound's biological properties.
As research in medicinal chemistry continues to evolve, compounds like 3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide will play an increasingly important role in drug discovery and development. Their unique structural features and potential biological activities make them valuable tools for exploring new therapeutic modalities. By leveraging both experimental and computational approaches, scientists can unlock the full potential of these molecules and develop innovative treatments for a wide range of diseases.
1869338-32-8 (3-(4,5-diiodo-1H-imidazol-1-yl)-2-(propylamino)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)